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Compound of Interest

Compound Name: tert-Butyl p-Toluate

Cat. No.: B085114

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of tert-Butyl
p-Toluate, a synthetic intermediate used in pharmaceutical synthesis.[1] Adherence to these
procedures is vital for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with tert-Butyl p-Toluate. This substance is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation. Therefore, appropriate personal
protective equipment (PPE) must be worn at all times.

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required to
prevent skin contact.

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of
vapors or mists.[2]

Quantitative Data Summary
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The following table summarizes the key quantitative and physical properties of tert-Butyl p-

Toluate.
Property Value
CAS Number 13756-42-8[1]
Molecular Formula C12H1602[1]
Formula Weight 192.3 g/mol [1]
Appearance A neat oil[1]
Purity >98%[1]
Storage Temperature -20°C[1]
Hazard Statements H302, H315, H319, H335

Step-by-Step Disposal Protocol

The disposal of tert-Butyl p-Toluate must comply with all federal, state, and local regulations.
[2] The primary regulatory framework in the United States is the Resource Conservation and
Recovery Act (RCRA), which governs hazardous waste management from "cradle-to-grave."[3]

[4]

Experimental Protocols Referenced

The procedures outlined below are based on standard laboratory practices for chemical waste
management and information from safety data sheets.

1. Waste ldentification and Segregation:

o Determine if the waste is hazardous according to federal and state regulations.[3][4] tert-
Butyl p-Toluate is classified as an irritant and is harmful, indicating it should be treated as
hazardous waste.

» Designate a specific, clearly labeled waste container for tert-Butyl p-Toluate and any
contaminated materials (e.g., gloves, pipette tips, absorbent pads).
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The container must be compatible with the chemical, in good condition, and have a secure,
tight-fitting lid.

. Waste Collection and Storage:
Carefully transfer the liquid waste into the designated container, avoiding splashes.

Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area.[2]

Keep the waste container away from incompatible materials, such as strong oxidizing
agents.

. Spill Management:

In the event of a spill, ensure the area is well-ventilated and evacuate non-essential
personnel.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand).

Collect the absorbed material and place it into the designated hazardous waste container.
Clean the spill area thoroughly.
. Final Disposal:

The disposal of tert-Butyl p-Toluate must be conducted through a licensed hazardous
waste disposal company.[5]

Do not dispose of this chemical down the drain or in regular trash. It is classified as slightly
hazardous for water, and large quantities should not be allowed to enter sewer systems or
ground water.

Follow your institution's specific procedures for requesting a chemical waste pickup. Ensure
the waste container is properly labeled with the chemical name and all associated hazards.
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl p-
Toluate.
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Caption: Decision workflow for the safe disposal of tert-Butyl p-Toluate.
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Disclaimer: This information is intended as a guide and is based on available safety data.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols and ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

